N-(2-chlorophenyl)-5-ethylfuran-2-carboxamide

• IUPAC Name: N-(2-chlorophenyl)-5-ethylfuran-2-carboxamide
• InChI: InChI=1S/C13H12ClNO2/c1-2-9-7-8-12(17-9)13(16)15-11-6-4-3-5-10(11)14/h3-8H,2H2,1H3,(H,15,16)
• InChI Key: CHIKXOTYUMSBNT-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(O1)C(=O)NC2=CC=CC=C2Cl
• Molecular Formula: C13H12ClNO2
• Molecular Weight: 249.69 g/mol

Description

N-(2-chlorophenyl)-5-ethylfuran-2-carboxamide, also known as CPP-115, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. CPP-115 is a potent inhibitor of an enzyme called gamma-aminobutyric acid (GABA) transaminase, which plays a critical role in the regulation of GABA levels in the brain.

Scientific Research Applications

N-(2-chlorophenyl)-5-ethylfuran-2-carboxamide has been studied extensively for its potential therapeutic applications in a variety of neurological and psychiatric disorders, including epilepsy, addiction, anxiety, and depression. Preclinical studies have shown that N-(2-chlorophenyl)-5-ethylfuran-2-carboxamide can increase GABA levels in the brain, leading to a reduction in seizure activity and anxiety-like behavior. In addition, N-(2-chlorophenyl)-5-ethylfuran-2-carboxamide has been shown to reduce drug-seeking behavior in animal models of addiction, suggesting that it may be a useful tool for the treatment of substance abuse disorders.

Mechanism of Action

N-(2-chlorophenyl)-5-ethylfuran-2-carboxamide works by inhibiting the enzyme GABA transaminase, which is responsible for breaking down GABA in the brain. By inhibiting this enzyme, N-(2-chlorophenyl)-5-ethylfuran-2-carboxamide increases the levels of GABA in the brain, leading to an increase in inhibitory neurotransmission. This, in turn, reduces the excitability of neurons, leading to a reduction in seizure activity and anxiety-like behavior.
Biochemical and Physiological Effects:
N-(2-chlorophenyl)-5-ethylfuran-2-carboxamide has been shown to have a number of biochemical and physiological effects in animal models. In addition to increasing GABA levels in the brain, N-(2-chlorophenyl)-5-ethylfuran-2-carboxamide has been shown to reduce the levels of other neurotransmitters, such as glutamate and dopamine. This suggests that N-(2-chlorophenyl)-5-ethylfuran-2-carboxamide may have a broad range of effects on brain function and behavior.

Advantages and Limitations for Lab Experiments

N-(2-chlorophenyl)-5-ethylfuran-2-carboxamide has several advantages for use in lab experiments. It is a potent and selective inhibitor of GABA transaminase, making it a useful tool for studying the role of GABA in neurological and psychiatric disorders. In addition, N-(2-chlorophenyl)-5-ethylfuran-2-carboxamide has been shown to be well-tolerated in animal models, suggesting that it may have a favorable safety profile for use in humans.
However, there are also some limitations to the use of N-(2-chlorophenyl)-5-ethylfuran-2-carboxamide in lab experiments. For example, N-(2-chlorophenyl)-5-ethylfuran-2-carboxamide has a relatively short half-life in the body, which may limit its effectiveness in some applications. In addition, N-(2-chlorophenyl)-5-ethylfuran-2-carboxamide is a relatively new compound, and more research is needed to fully understand its pharmacokinetics and pharmacodynamics.

Future Directions

Despite its potential therapeutic applications, there is still much to be learned about N-(2-chlorophenyl)-5-ethylfuran-2-carboxamide. Future research should focus on understanding the pharmacokinetics and pharmacodynamics of N-(2-chlorophenyl)-5-ethylfuran-2-carboxamide, as well as its potential side effects and interactions with other drugs. In addition, more research is needed to explore the potential therapeutic applications of N-(2-chlorophenyl)-5-ethylfuran-2-carboxamide in a variety of neurological and psychiatric disorders.
Conclusion:
In conclusion, N-(2-chlorophenyl)-5-ethylfuran-2-carboxamide is a promising compound with potential therapeutic applications in a variety of neurological and psychiatric disorders. Its ability to increase GABA levels in the brain makes it a useful tool for studying the role of GABA in brain function and behavior. While there are still limitations to the use of N-(2-chlorophenyl)-5-ethylfuran-2-carboxamide in lab experiments, future research may help to overcome these limitations and unlock the full potential of this compound.

Synthesis Methods

N-(2-chlorophenyl)-5-ethylfuran-2-carboxamide can be synthesized using a multistep reaction sequence, which involves the condensation of 2-chlorobenzoyl chloride with 5-ethylfuran-2-carboxylic acid in the presence of a base. The resulting intermediate is then treated with ammonia to yield N-(2-chlorophenyl)-5-ethylfuran-2-carboxamide. The synthesis of N-(2-chlorophenyl)-5-ethylfuran-2-carboxamide has been optimized to produce high yields of pure compound, making it an attractive target for research and development.